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Compound of Interest

Compound Name: CM-10-18

Cat. No.: B12383421 Get Quote

Essential Safety and Handling Guide for CM-10-18
Important: The designation "CM-10-18" is not a standard chemical identifier. Initial research

indicates this may refer to CM10, a potent and selective aldehyde dehydrogenase 1A

(ALDH1A) family inhibitor used in research and drug development, with CAS Number 692269-

09-3.[1][2] This guide is based on the available safety data for this specific compound. Users

must confirm the identity of their substance and consult the Safety Data Sheet (SDS) provided

by their supplier before handling.

This document provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with CM10.

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative data for CM10.
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Parameter Value Source

Chemical Formula C₂₀H₂₃N₃O [1]

Molecular Weight 321.42 g/mol [1]

CAS Number 692269-09-3 [1]

Appearance Powder [1]

IC₅₀ ALDH1A1 1700 nM [2]

IC₅₀ ALDH1A2 740 nM [2]

IC₅₀ ALDH1A3 640 nM [2]

Solubility in DMSO 64 mg/mL [2]

Storage Temperature
-20°C (powder), -80°C (in

solvent)
[1]

Operational Plan: Safe Handling of CM10
This section provides a step-by-step guide for the safe handling of CM10 in a laboratory

setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle CM10 powder in a chemical fume hood or an area with

appropriate exhaust ventilation to avoid inhalation of dust or aerosols.[1]

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear nitrile or other appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Handling Procedures
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1]

Weighing: If weighing the powder, do so within a chemical fume hood or a ventilated balance

enclosure to minimize dust exposure.

Solution Preparation: When preparing solutions, add the solvent to the CM10 powder slowly

to avoid splashing. As CM10 is soluble in DMSO, be aware of the specific hazards

associated with this solvent.[2]

General Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the

work area.[1] Wash hands thoroughly after handling.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Disposal Plan
Proper disposal of CM10 and its containers is crucial to prevent environmental contamination.

Waste Classification: CM10 is classified as very toxic to aquatic life with long-lasting effects.

[1]

Collection: Collect all waste containing CM10, including unused material and contaminated

consumables (e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled

hazardous waste container.
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Disposal Route: Dispose of the waste through an approved hazardous waste disposal

facility.[1] Do not dispose of it down the drain or in the general trash.

Environmental Precautions: Avoid release into the environment.[1]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of

CM10.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC36895.html
https://dcchemicals.com/msds/MSDS_DC36895.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Confirm CM10 Identity (SDS)
- Verify Engineering Controls

- Don PPE

Handling
- Weigh in Fume Hood

- Prepare Solutions
- Conduct Experiment

Proceed with caution

Decontamination
- Clean Work Surfaces

- Decontaminate Equipment

Spill or Exposure

Waste Collection
- Segregate Hazardous Waste

- Seal and Label Container

Disposal
- Transfer to Waste Facility

First Aid
- Eye Wash/Shower

- Seek Medical Attention

If personal exposure

Spill Cleanup
- Evacuate Area

- Use Spill Kit
- Collect as Hazardous Waste

If environmental spill

Click to download full resolution via product page

Caption: Logical workflow for handling and disposal of CM10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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